molecular formula C41H70O12 B15595759 ginsenoside Mx

ginsenoside Mx

Cat. No.: B15595759
M. Wt: 755.0 g/mol
InChI Key: YNBYFOIDLBTOMW-IPTBNLQOSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ginsenoside Mx is a ginsenoside found in Panax ginseng that is dammarane which is substituted by hydroxy groups at the 3beta, 12beta and 20 pro-S positions and in which the hydroxy group at position 20 has been converted to the corresponding beta-D-xylopyranosyl-beta-D-glucopyranoside. It has a role as an antineoplastic agent and a plant metabolite. It is a ginsenoside, a tetracyclic triterpenoid, a beta-D-glucoside, a disaccharide derivative and a 3beta-hydroxy-4,4-dimethylsteroid. It is functionally related to a (20S)-protopanaxadiol. It derives from a hydride of a dammarane.
This compound has been reported in Gynostemma pentaphyllum, Centella asiatica, and Fusarium sacchari with data available.

Properties

Molecular Formula

 C41H70O12

Molecular Weight

 755.0 g/mol

IUPAC Name

 (2S,3R,4S,5S,6R)-2-[(2S)-2-[(3S,5R,8R,9R,10R,12R,13R,14R,17S)-3,12-dihydroxy-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methylhept-5-en-2-yl]oxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxane-3,4,5-triol

InChI

 InChI=1S/C41H70O12/c1-21(2)10-9-14-41(8,53-36-34(49)32(47)31(46)25(52-36)20-51-35-33(48)30(45)24(43)19-50-35)22-11-16-40(7)29(22)23(42)18-27-38(5)15-13-28(44)37(3,4)26(38)12-17-39(27,40)6/h10,22-36,42-49H,9,11-20H2,1-8H3/t22-,23+,24+,25+,26-,27+,28-,29-,30-,31+,32-,33+,34+,35-,36-,38-,39+,40+,41-/m0/s1

InChI Key

 YNBYFOIDLBTOMW-IPTBNLQOSA-N

Origin of Product

 United States

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